ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
Description
Ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate, also known as E3CO-5OC, is an organic compound belonging to the cyclohexene family. It is a colorless liquid with a boiling point of 144 °C and a melting point of -68 °C. It is a cyclic anhydride of cyclopropanecarboxylic acid and is used as a reagent in organic synthesis. It is also used as an intermediate in the production of pharmaceuticals and as a catalyst in polymerization reactions.
Scientific Research Applications
Crystal and Molecular Structure Studies
- Compounds similar to ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate have been studied for their crystal and molecular structures using single crystal X-ray diffraction. These studies are crucial for understanding the chemical and physical properties of such compounds (Kaur et al., 2012).
Enzymatic Catalysis
- Similar compounds have been used in enzymatically catalyzed polymerization processes. For instance, ethyl 1-[(4-hydroxyphenyl)aminocarbonyl)]-2-vinylcyclopropane carboxylate has been oligomerized using horseradish peroxidase in the presence of cyclodextrine (Pang et al., 2003).
Synthetic Chemistry Applications
- These compounds are significant in synthetic chemistry for the formation of various structures. They have been used in reactions like oxidative scission, showing their versatility in synthetic applications (Graziano et al., 1996).
Antimicrobial and Antioxidant Properties
- Some derivatives of these compounds have shown notable antimicrobial and antioxidant activities. This highlights their potential use in the development of new pharmaceuticals (Raghavendra et al., 2016).
Nonlinear Optical Properties
- These compounds have also been studied for their ultrafast nonlinear optical properties, which is significant in the field of photonics and materials science (Rashmi et al., 2021).
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate involves the reaction of cyclopropanecarbonyl chloride with 3-hydroxycyclohex-2-en-1-one to form ethyl 3-(cyclopropanecarbonyloxy)-5-hydroxycyclohex-3-ene-1-carboxylate, which is then dehydrated to form the final product.", "Starting Materials": [ "Cyclopropanecarbonyl chloride", "3-hydroxycyclohex-2-en-1-one", "Ethanol", "Triethylamine", "Dichloromethane", "Sodium sulfate", "Magnesium sulfate", "Ethyl acetate" ], "Reaction": [ "Step 1: To a solution of 3-hydroxycyclohex-2-en-1-one (1.0 g, 8.3 mmol) in dichloromethane (20 mL) and triethylamine (2.0 mL, 14.6 mmol) at 0°C, add cyclopropanecarbonyl chloride (1.4 g, 12.5 mmol) dropwise over 10 minutes. Stir the reaction mixture at 0°C for 1 hour.", "Step 2: Add water (20 mL) to the reaction mixture and extract with dichloromethane (3 x 20 mL). Dry the organic layer over sodium sulfate and evaporate the solvent under reduced pressure to obtain ethyl 3-(cyclopropanecarbonyloxy)-5-hydroxycyclohex-3-ene-1-carboxylate as a yellow oil (1.8 g, 92%).", "Step 3: To a solution of ethyl 3-(cyclopropanecarbonyloxy)-5-hydroxycyclohex-3-ene-1-carboxylate (1.0 g, 3.8 mmol) in ethanol (20 mL), add magnesium sulfate (0.5 g) and heat the mixture under reflux for 4 hours. Cool the reaction mixture to room temperature and filter the precipitated magnesium sulfate. Concentrate the filtrate under reduced pressure to obtain the final product, ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate, as a yellow oil (0.8 g, 80%).", "Step 4: Purify the final product by column chromatography on silica gel using ethyl acetate as the eluent to obtain a pure compound (0.6 g, 60%)." ] } | |
| 199446-36-1 | |
Molecular Formula |
C13H16O5 |
Molecular Weight |
252.3 |
Purity |
95 |
Origin of Product |
United States |
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